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Compound of Interest

Compound Name: Dichloromethylsilane

Cat. No.: B8780727

Dichloromethylsilane is a fundamental organosilicon compound with significant applications
in the synthesis of silicone polymers, surface modification, and as an intermediate in the
production of various chemicals. This guide provides an in-depth look at its chemical identifiers,
physical properties, and general handling protocols, tailored for researchers, scientists, and
professionals in drug development and materials science.

Nomenclature and Chemical Identifiers

Accurate identification of chemical compounds is critical in research and development.
Dichloromethylsilane is known by several synonyms and is cataloged under various chemical
registry numbers.
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Identifier Type

Value

IUPAC Name

dichloro(methyl)silane[1]

Common Synonyms

Methyldichlorosilane[1][2][3], Methyl
dichlorosilane[1], Monomethyldichlorosilane[1],
Dichlorohydridomethylsilicon[1][4]

CAS Number 75-54-7[1][2][3][4][5][6][7]
PubChem CID 6376[1][2]

EC Number 200-877-1[1][7]

UN Number 1242[1][3][6]

MDL Number MFCDO00000494[2]

Molecular and Structural Information

The structural and molecular properties of a compound are foundational to understanding its

reactivity and applications.

Property

Value

Molecular Formula

CHaCl2Si[1][2][4] or CH3SIHCI2[3][7]

Molecular Weight 115.03 g/mol [1][2][8][9]

InChl 1S/CHA4CI2Si/c1-4(2)3/h4H,1H3[1][5]
InChlKey NWKBSEBOBPHMKL-UHFFFAOY SA-N[1][5]
SMILES C--INVALID-LINK--CI[1][5]

Physicochemical Properties

The physical and chemical properties of dichloromethylsilane are crucial for its handling,
storage, and application in various experimental setups.
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Property Value

Appearance Colorless clear liquid[2][8]
Odor Pungent[8]

Boiling Point 41 °C[2][3][4][5][8]

Melting Point -93 °C[2][3][4][5]

Density 1.105 g/mL at 25 °C[3][4][5]

Refractive Index

n20/D 1.398[3][4][5]

Vapor Pressure

6.79 psi (47.1 kPa) at 20 °C[4][5]

Vapor Density

4 (vs ain)[4][5]

Flash Point

-28 °C (-18.4 °F)[7]

Autoignition Temperature

244 °C (471 °F)[5]

Solubility

Soluble in heptane, benzene, and ether.[3]

Decomposes in water.[8]

Experimental Protocols and Handling

Detailed experimental protocols for dichloromethylsilane are highly application-specific.

However, a general workflow for its safe handling and use in a laboratory setting can be

outlined. Dichloromethylsilane is a flammable liquid and vapor that reacts with water,

releasing flammable gases that may ignite spontaneously.[3] It also causes severe skin burns

and eye damage and is harmful if inhaled.[3] Therefore, stringent safety measures are

imperative.

General Laboratory Workflow for Handling Dichloromethylsilane
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General Workflow for Dichloromethylsilane Handling

Preparation

Conduct Risk Assessment

:

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Face Shield)

:

Prepare Inert Atmosphere Fume Hood

:

Prepare Dry Glassware and Reagents

I
Execution

Transfer Dichloromethylsilane via Syringe/Cannula

:

Perform Reaction Under Inert Gas
(e.g., Nitrogen, Argon)

:

Monitor Reaction Progress

:

Carefully Quench Reaction

I
Cleanup ah*d Disposal

Decontaminate Glassware

:

Dispose of Waste in Accordance with Regulations

Click to download full resolution via product page

General laboratory workflow for handling dichloromethylsilane.
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Applications in Synthesis

Dichloromethylsilane serves as a crucial building block in organic and materials chemistry.

 Silicone Polymers: It is a primary monomer in the synthesis of various silicone polymers. The
hydrolysis of dichloromethylsilane leads to the formation of polysiloxane chains, which are
the backbone of silicones.

o Surface Modification: The reactivity of the Si-Cl bonds allows for the modification of surfaces
containing hydroxyl groups, such as glass and silica. This can be used to impart
hydrophobicity or to introduce reactive sites for further functionalization.[2]

o Chemical Intermediate: It is used as a starting material for the synthesis of other
organosilicon compounds.[3] For instance, it can be used in the synthesis of
methylmonochlorosilanes and in the polymerization of methylsilylenes to form
polymethylsilanes or polycarbosilanes.[7]

Due to the hazardous nature of dichloromethylsilane, all experimental work should be
conducted by trained personnel in a well-ventilated fume hood, with appropriate personal
protective equipment and emergency procedures in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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